Cas no 1444103-38-1 (4-ethyl-1-methylpyrrolidin-3-amine)

• Product Name: 4-ethyl-1-methylpyrrolidin-3-amine
• CAS No: 1444103-38-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD24444681
• CID: 5219157
• PubChem ID: 18712666
• Update Time: 2025-05-24

4-ethyl-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 4-ethyl-1-methyl-
• 4-ethyl-1-methylpyrrolidin-3-amine

• MDL： MFCD24444681
• Inchi： 1S/C7H16N2/c1-3-6-4-9(2)5-7(6)8/h6-7H,3-5,8H2,1-2H3
• InChI Key： BUMPPBOTOYSNPL-UHFFFAOYSA-N
• SMILES： N1(C)CC(CC)C(N)C1

Additional information on 4-ethyl-1-methylpyrrolidin-3-amine

4-Ethyl-1-Methylpyrrolidin-3-Amine: A Comprehensive Overview

The compound with CAS No. 1444103-38-1, commonly referred to as 4-Ethyl-1-Methylpyrrolidin-3-Amine, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of amines and features a pyrrolidine ring structure, which is a five-membered saturated ring containing one nitrogen atom. The presence of ethyl and methyl substituents at specific positions on the ring imparts unique chemical properties, making it valuable for diverse applications.

4-Ethyl-1-Methylpyrrolidin-3-Amine is synthesized through a combination of nucleophilic substitution and reduction reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and minimize byproducts. These developments are particularly relevant in the pharmaceutical industry, where high-purity compounds are essential for drug development.

The structural uniqueness of 4-Ethyl-1-Methylpyrrolidin-3-Amine lies in its ability to act as both a nucleophile and a base, depending on the reaction conditions. This dual functionality has made it a valuable reagent in organic synthesis. For example, it has been employed in the construction of complex molecules, such as bioactive compounds and agrochemicals. Its role as an intermediate in the synthesis of APIs (Active Pharmaceutical Ingredients) has further solidified its importance in the pharmaceutical sector.

Recent studies have highlighted the potential of 4-Ethyl-1-Methylpyrrolidin-3-Amine in medicinal chemistry. Researchers have investigated its ability to modulate enzyme activity and interact with biological targets, such as receptors and ion channels. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents. Additionally, its application in drug delivery systems has been explored, where it acts as a stabilizing agent or a carrier for bioactive molecules.

In terms of physical properties, 4-Ethyl-1-Methylpyrrolidin-3-Amine exhibits good solubility in organic solvents, which facilitates its use in various chemical processes. Its melting point and boiling point are within ranges that make it suitable for both laboratory-scale synthesis and large-scale industrial production. The compound's stability under standard storage conditions further enhances its utility across different industries.

The environmental impact of 4-Ethyl-1-Methylpyrrolidin-3-Amine has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that it is not inherently hazardous under normal usage conditions, but further investigations are required to fully understand its environmental footprint.

In conclusion, 4-Ethyl-1-Methylpyrrolidin-3-Amine (CAS No. 1444103-38-1) is a multifaceted compound with applications spanning synthetic chemistry, pharmaceuticals, and materials science. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important tool for future innovations across various scientific disciplines.